N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C21H21F3N2O2/c1-13(2)20(28)26-11-5-6-14-12-15(9-10-18(14)26)25-19(27)16-7-3-4-8-17(16)21(22,23)24/h3-4,7-10,12-13H,5-6,11H2,1-2H3,(H,25,27)
• InChI Key: UOLISDWLXHCMJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C21H21F3N2O2
• Molecular Weight: 390.4 g/mol

Description

N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(trifluoromethyl)benzamide, also known as IBTQB, is a chemical compound that has been widely used in scientific research. This compound has shown promising results in various studies, particularly in the field of neuroscience.

Scientific Research Applications

Cobalt-Catalyzed Direct Carbonylation

A study developed a method for direct carbonylation of aminoquinoline benzamides, which could be relevant to the synthesis or modification of compounds like N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(trifluoromethyl)benzamide. The process uses oxygen from air as an oxidant and Mn(OAc)3 as a cocatalyst, showing good yields and tolerance for various functional groups, suggesting a potential pathway for creating similar complex molecules (Grigorjeva & Daugulis, 2014).

Rhodium(III)-Catalyzed Intramolecular Annulations

Another study focuses on rhodium(III)-catalyzed intramolecular annulations of alkyne-tethered benzamides to produce tricyclic isoquinoline derivatives. This reaction's mechanism involves a migratory insertion, suggesting an approach for structurally complex derivatives related to N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(trifluoromethyl)benzamide (Quiñones et al., 2013).

Rh-Catalyzed Oxidative Coupling

A methodology for the high-yield synthesis of isoquinolones from benzamides and alkynes via oxidative ortho C-H activation has been developed. This study provides insight into creating polycyclic amides, potentially relevant for synthesizing or modifying N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(trifluoromethyl)benzamide, indicating the versatility of C-H activation strategies (Song et al., 2010).

Palladium Mediated Synthesis

Research on palladium-catalyzed reactions with N-substituted benzamides leading to various isoindolinone and isoquinolinone derivatives illustrates another synthetic route that may be applied to compounds like N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(trifluoromethyl)benzamide. This work demonstrates the utility of palladium catalysis in constructing complex molecular architectures (Khan & Reza, 2005).